2-[4-(2-chloro-3,4-dimethoxybenzyl)-1-(2-phenylethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2-chloro-3,4-dimethoxyphenyl)methyl]-1-(2-phenylethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H31ClN2O3/c1-28-21-9-8-19(22(24)23(21)29-2)16-25-13-14-26(20(17-25)11-15-27)12-10-18-6-4-3-5-7-18/h3-9,20,27H,10-17H2,1-2H3
• InChI Key: HMSXLMHQGGIWNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(C(C2)CCO)CCC3=CC=CC=C3)Cl)OC
• Molecular Formula: C23H31ClN2O3
• Molecular Weight: 419.0 g/mol

Description

2-[4-(2-chloro-3,4-dimethoxybenzyl)-1-(2-phenylethyl)-2-piperazinyl]ethanol, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP is a psychoactive drug that has been used recreationally due to its euphoric effects. However, TFMPP has also been studied for its potential therapeutic applications in scientific research. In

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed that TFMPP acts as a serotonin receptor agonist. TFMPP has been found to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and appetite.
Biochemical and Physiological Effects:
TFMPP has been found to have a number of biochemical and physiological effects. TFMPP has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its euphoric effects. TFMPP has also been found to increase heart rate and blood pressure, which may be a concern for its use in therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its ability to selectively activate serotonin receptors. This allows researchers to study the specific effects of serotonin receptor activation on various physiological processes. However, one limitation of using TFMPP in lab experiments is its potential for off-target effects. TFMPP has been found to bind to other receptors, such as the dopamine receptor, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on TFMPP. One area of research includes the development of more selective serotonin receptor agonists. This may allow for more targeted therapeutic applications of these compounds. Another area of research includes the study of the long-term effects of TFMPP use. This may help to better understand the potential risks associated with TFMPP use. Finally, research on the potential use of TFMPP in the treatment of other neurological disorders, such as Alzheimer's disease, may be of interest.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 2-chloro-3,4-dimethoxybenzyl chloride with 1-(2-phenylethyl)piperazine in the presence of sodium hydride. The resulting intermediate is then reduced with lithium aluminum hydride to yield TFMPP.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in scientific research. One of the areas of research includes the treatment of depression and anxiety disorders. TFMPP has been found to have anxiolytic and antidepressant effects in animal models. TFMPP has also been studied for its potential use in the treatment of Parkinson's disease. TFMPP has been found to have neuroprotective effects in animal models of Parkinson's disease.